2,2,5-Trimethylhexane
2,2,5-Trimethylhexane
Brand Name:
Vulcanchem
CAS No.:
3522-94-9
VCID:
VC21255578
InChI:
InChI=1S/C9H20/c1-8(2)6-7-9(3,4)5/h8H,6-7H2,1-5H3
SMILES:
CC(C)CCC(C)(C)C
Molecular Formula:
H3C-(CH2)7-CH3
C9H20
C9H20
C9H20
C9H20
Molecular Weight:
128.25 g/mol
2,2,5-Trimethylhexane
CAS No.: 3522-94-9
Cat. No.: VC21255578
Molecular Formula: H3C-(CH2)7-CH3
C9H20
C9H20
Molecular Weight: 128.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3522-94-9 |
|---|---|
| Molecular Formula | H3C-(CH2)7-CH3 C9H20 C9H20 |
| Molecular Weight | 128.25 g/mol |
| IUPAC Name | 2,2,5-trimethylhexane |
| Standard InChI | InChI=1S/C9H20/c1-8(2)6-7-9(3,4)5/h8H,6-7H2,1-5H3 |
| Standard InChI Key | HHOSMYBYIHNXNO-UHFFFAOYSA-N |
| SMILES | CC(C)CCC(C)(C)C |
| Canonical SMILES | CC(C)CCC(C)(C)C |
| Boiling Point | 124.0 °C 150.8 °C |
| Flash Point | 31 °C c.c. |
| Melting Point | -105.7 °C -51 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator